Antileishmanial Activity vs. Gelomulide G and Derivatives
Gelomulide A exhibits significant *in vitro* antileishmanial activity against *Leishmania donovani* promastigotes with an IC50 value below 20 µg/mL. While three synthesized derivatives (Compounds 5, 9, and 10) demonstrated moderately improved potency (IC50 = 17.49, 18.38, and 17.81 µg/mL, respectively), Gelomulide A serves as the potent, naturally-occurring baseline scaffold for SAR exploration. The activity is directly correlated with the presence of the C-8/C-14 epoxide and an unsubstituted C-1 position on the ent-abietane skeleton [1].
IC₅₀ <20 µg/mL; selectivity >15-fold over brine shrimp
| Evidence Dimension | Antileishmanial Activity (IC50) |
|---|---|
| Target Compound Data | IC50 < 20 µg/mL |
| Comparator Or Baseline | Semisynthetic Derivatives (Compounds 5, 9, 10): IC50 = 17.49, 18.38, and 17.81 µg/mL |
| Quantified Difference | Gelomulide A is within the active range but less potent than the most active derivatives by <2.5 µg/mL |
| Conditions | *In vitro* assay against *Leishmania donovani* promastigotes |
Why This Matters
This data establishes Gelomulide A as the validated natural starting point for developing improved antileishmanial leads and provides a critical benchmark IC50 for quality control of new batches.
- [1] Gondal, H. Y.; Nisar, M.; Choudhary, M. I. Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds 2020, 16 (1), 53-57. View Source
